Cas no 38697-07-3 (propan-2-imine)

propan-2-imine structure

Product Name:propan-2-imine

CAS No:38697-07-3

Molecular Formula:C₃H₇N

Molecular Weight:57.09438

CID:1490677

PubChem ID:142304

propan-2-imine Properties

Names and Identifiers

- propan-2-imine
- 2-Propanimine
- Q48996610
- acetone imine
- 38697-07-3
- 2-Propanimine (9CI)
- DTXSID50191992
- XDAGXZXKTKRFMT-UHFFFAOYSA-N
- +Expand
- InChIKey： XDAGXZXKTKRFMT-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H7N/c1-3(2)4/h4H,1-2H3
- SMILES： CC(=N)C

Computed Properties

Exact Mass: 57.05791
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 57.057849228g/mol
Heavy Atom Count: 4
Complexity: 26.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.85

propan-2-imine Synthesis

Synthetic Circuit 1

51384-51-1

38697-07-3

1425925-76-3

1425925-74-1

933468-54-3

80314-58-5

4747-15-3

75-31-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 4 d, 80 °C

Reference

: Identification and characterization of stressed degradation products of metoprolol using LC/Q-TOF-ESI-MS/MS and MSn experiments

Borkar, Roshan M.; Raju, B.; Srinivas, R.; Patel, Prashant; Shetty, Satheesh Kumar, Biomedical Chromatography, 2012, 26(6), 720-736

propan-2-imine Raw materials

Metoprolol

propan-2-imine Preparation Products

propan-2-imine Related Literature

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Wei-Qun Jiang,Susana P. G. Costa,Hernani L. S. Maia Org. Biomol. Chem. 2003 1 3804
2. Nickel-catalyzed cyanation of aryl halides and triflates using acetonitrile via C–CN bond cleavage assisted by 1,4-bis(trimethylsilyl)-2,3,5,6-tetramethyl-1,4-dihydropyrazine

Yohei Ueda,Nagataka Tsujimoto,Taiga Yurino,Hayato Tsurugi,Kazushi Mashima Chem. Sci. 2019 10 994
3. Concise asymmetric syntheses of novel phenanthroquinolizidines

Cintia Anton-Torrecillas,María Isabel Loza,José Brea,Jose C. Gonzalez-Gomez Org. Biomol. Chem. 2016 14 2264
4. Catalysed aerobic dehydrogenation of amines and an X-ray crystal structure of a bis(benzylamine) ruthenium(II) porphyrin species

Alan J. Bailey,Brian R. James Chem. Commun. 1996 2343
5. Concise asymmetric syntheses of novel phenanthroquinolizidines

Cintia Anton-Torrecillas,María Isabel Loza,José Brea,Jose C. Gonzalez-Gomez Org. Biomol. Chem. 2016 14 2264
6. Reaction mechanisms at the homogeneous–heterogeneous frontier: insights from first-principles studies on ligand-decorated metal nanoparticles

Manuel A. Ortu?o,Núria López Catal. Sci. Technol. 2019 9 5173
7. Catalysed aerobic dehydrogenation of amines and an X-ray crystal structure of a bis(benzylamine) ruthenium(II) porphyrin species

Alan J. Bailey,Brian R. James Chem. Commun. 1996 2343
8. Catalysed aerobic dehydrogenation of amines and an X-ray crystal structure of a bis(benzylamine) ruthenium(II) porphyrin species

Alan J. Bailey,Brian R. James Chem. Commun. 1996 2343
9. Synergy of DNA intercalation and catalytic activity of a copper complex towards improved polymerase inhibition and cancer cell cytotoxicity

Adolfo I. B. Romo,Marta P. Carepo,Pedro Levín,Otaciro R. Nascimento,Daniel E. Díaz,Joaquín Rodríguez-López,Ignácio E. León,Lucas F. Bezerra,Luis Lemus,Izaura C. N. Diógenes Dalton Trans. 2021 50 11931
10. Synthesis, structure and reactions of an amidinate stabilised trigallane

Gerald Linti,Thomas Zessin Dalton Trans. 2011 40 5591

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